4-Chloro-6-propylbenzene-1,3-diol

• CAS No.: 6298-86-8
• Molecular Formula: C9H11ClO2
• Molecular Weight: 186.63 g/mol
• IUPAC Name: 4-chloro-6-propylbenzene-1,3-diol
• InChI: InChI=1S/C9H11ClO2/c1-2-3-6-4-7(10)9(12)5-8(6)11/h4-5,11-12H,2-3H2,1H3
• InChI Key: BVQLOFHRRBYYLL-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=C(C=C1O)O)Cl

Description

4-Chloro-6-propylbenzene-1,3-diol (molecular formula: C₉H₁₁ClO₂) is a di-substituted aromatic diol featuring hydroxyl groups at positions 1 and 3, a chlorine atom at position 4, and a propyl chain at position 5. This compound is structurally related to bioactive phenolic derivatives, such as cannabinoid precursors, where alkyl and halogen substituents modulate physicochemical properties and biological activity.

Key properties inferred from structural analogs:

• Molecular weight: 186.64 g/mol (calculated).
• Hydrogen bonding capacity: Two hydroxyl groups enable strong intermolecular interactions, influencing solubility and reactivity.
• Applications: Potential intermediate in pharmaceutical synthesis, particularly for cannabinoid analogs or antimicrobial agents.

Comparison with Similar Compounds

Structural Isomers and Positional Analogs

a) 5-Propylbenzene-1,3-diol

• Structure : Propyl group at position 5 instead of 6; lacks chlorine.
• Synthesis : Produced via Wittig reaction using propionaldehyde followed by hydrogenation and deprotection .
• Propyl position affects steric interactions in reactions (e.g., esterification).

b) 4-Chloro-5-propylbenzene-1,3-diol

• Structure : Chlorine at position 4 and propyl at position 5.
• Comparison :
  • Adjacent substituents (Cl and propyl) increase steric hindrance compared to the target compound.
  • Electronic effects differ due to proximity of substituents.

c) 6-Propylbenzene-1,3-diol

• Relevance : Highlights the impact of chlorine on polarity and acidity. The chloro group in the target compound enhances electrophilicity.

Alkyl-Substituted Diols

Compound	Substituent	Molecular Weight (g/mol)	Key Properties
4-Chloro-6-propyl-1,3-diol	Cl (4), Propyl (6)	186.64	Higher lipophilicity due to Cl and propyl
5-Butylbenzene-1,3-diol	Butyl (5)	180.24	Increased alkyl chain length enhances lipophilicity
5-Hexylbenzene-1,3-diol	Hexyl (5)	208.29	Long alkyl chain improves membrane permeability

Halogenated Derivatives

• 4-Chloro vs. 5-Chloro analogs :

  • Chlorine at position 4 (para to one hydroxyl group) may increase acidity compared to meta-substituted derivatives.
  • Steric effects are minimized compared to ortho-substituted chlorodiols.

• Brominated analogs :

  • Bromine’s larger atomic radius and polarizability enhance reactivity in nucleophilic substitutions.

Benzodioxole Analogs (e.g., 5-Chloromethyl-6-propyl-1,3-benzodioxole)

• Structure : Contains a dioxole ring (O–C–O) instead of hydroxyl groups.
• Key differences :
  • Reduced hydrogen bonding capacity compared to diols.
  • Increased stability under acidic conditions due to the dioxole ring .